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Cat. No.: B1584538

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding
Diacetoxydimethylsilane

Diacetoxydimethylsilane (DADS), also known as dimethyldiacetoxysilane, is a versatile
organosilicon compound with the chemical formula CeH1204Si[1][2][3]. It presents as a
colorless to slightly yellow, transparent liquid with a pungent, vinegar-like odor due to its
reaction with moisture to release acetic acid[2][4]. This reactivity is key to its utility and also
central to its hazards.

Industrially, DADS is a crucial cross-linking agent for producing RTV-1 (Room Temperature
Vulcanizing) silicone sealants, adhesives, and coatings[2][4][5]. In the laboratory setting, its
high reactivity makes it a valuable silylating agent, used to modify organic compounds to
improve their solubility, stability, and reactivity for applications in pharmaceuticals and
agrochemicals[2]. While effective, its chemical nature necessitates a thorough understanding of
its safety profile to ensure its responsible and safe use in research and development. This
guide provides an in-depth analysis of its hazards, safe handling protocols, and emergency
procedures.

Section 1: Hazard Identification and Classification
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Diacetoxydimethylsilane is classified as a hazardous chemical under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS)[3][6]. The primary and
most significant hazard is its corrosive nature.

GHS Classification:
 Signal Word: Danger[1][3][6][7]
e Hazard Pictogram:

o GHSO05 (Corrosion)

Hazard Statements:

H314: Causes severe skin burns and eye damage[1][3][7].

H318: Causes serious eye damage[1][7].

H227: Combustible liquid[8].

H290: May be corrosive to metals[7][8].

The compound is highly moisture-sensitive[1][6]. Upon contact with water or moist air, it
hydrolyzes, releasing acetic acid[4]. This reaction is the primary cause of its corrosive effects.
Ingestion is particularly dangerous, causing severe swelling and damage to delicate tissues
with a risk of perforation of the esophagus or stomach[1][6].

Hazard Class Category Description

Causes severe skin burns and

Skin Corrosion/Irritation Category 1B/ 1C
eye damage[1][3][6][7]

Causes serious eye damage[1]

[6]7]

Serious Eye Damage/Irritation Category 1

Flammable Liquids Category 4 Combustible liquid[6]

Corrosive to Metals Category 1 May be corrosive to metals[7]
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Section 2: Chemical and Physical Properties

Understanding the physicochemical properties of Diacetoxydimethylsilane is fundamental to
assessing its risks. For instance, its flash point and boiling point indicate that while it is a
combustible liquid, it does not ignite as readily as highly flammable substances. Its density
being greater than water and its insolubility mean it will sink in aqueous environments.

Property Value Source
Molecular Formula CeH1204Si [1112][3][6]
Molecular Weight 176.24 g/mol [11[31[61[91]
Appearance C.:olf)rless to slightly yellow 5]
liquid
Odor Pungent, acrid (vinegar-like) [21[4]
Boiling Point 163-165 °C (325.4-329 °F) [1][4][5][9]
Melting Point -12.5°C (9.5 °F) [11[4119]
Flash Point 67.4 - 69 °C (153.3 - 156.2 °F)  [1]
Density ~1.054 g/mL at 25 °C [4][9]
Water Solubility Insoluble; reacts with water [2]

Section 3: Safe Handling and Exposure Control

A systematic approach to safety, incorporating a hierarchy of controls, is essential when
working with Diacetoxydimethylsilane. Engineering controls are the first and most effective
line of defense, supplemented by stringent work practices and appropriate Personal Protective
Equipment (PPE).

Engineering Controls

Due to the corrosive nature of the vapors and the release of acetic acid, all handling of
Diacetoxydimethylsilane must be conducted within a certified chemical fume hood to ensure
adequate ventilation and prevent vapor accumulation[1][6][10]. The work area must be
equipped with explosion-proof electrical, ventilating, and lighting equipment[6][10]. Eyewash
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stations and safety showers must be readily accessible and in close proximity to the
workstation[6][10].

Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent skin and eye contact. Standard laboratory attire (long
pants, closed-toe shoes) is mandatory.

o Eye and Face Protection: Chemical safety goggles are required at all times. When there is a
risk of splashing, a full face shield must be worn over the goggles[10][11]. Contact lenses
should not be worn[10].

e Skin Protection:

o Gloves: Chemical-resistant gloves, such as neoprene or nitrile rubber, must be worn[10]
[11]. Inspect gloves for any signs of damage or degradation before each use[1][11].

o Body Protection: A knee-length laboratory coat is required[11]. For larger quantities or
tasks with a higher risk of splashing, wear appropriate protective clothing to prevent any
possibility of skin exposure[1][10].

o Respiratory Protection: If engineering controls are insufficient or during emergency
situations, a NIOSH-approved respirator with a filter for organic gases and vapors (Type A,
brown) is recommended[6].
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Hierarchy of Controls for Diacetoxydimethylsilane

Elimination

(Not Feasible) Hierarchy of Controls for Safe Handling.

Substitution
(Use less hazardous alternative)

Engineering Controls
- Chemical Fume Hood
- Explosion-proof ventilation
- Eyewash/Safety Shower

Administrative Controls

- Safe Work Procedures (SOPs)
- Training
- Restricted Access

Personal Protective Equipment (PPE)
- Goggles & Face Shield
- Nitrile/Neoprene Gloves
- Lab Coat

Click to download full resolution via product page
Caption: Hierarchy of Controls for Safe Handling.

Storage Requirements

Proper storage is critical to maintaining the stability of Diacetoxydimethylsilane and
preventing hazardous reactions.
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Store in a tightly closed container in a dry, cool, and well-ventilated area designated for
corrosive materials[1][6].

The material is moisture-sensitive; protect from exposure to moist air or water[1][6].
Keep away from heat, sparks, open flames, and other sources of ignition[1][6].
Store locked up[7][8].

Incompatible Materials: Avoid contact with strong oxidizing agents, alcohols, amines, and
peroxides[1][6][10].

Section 4: Emergency Procedures

A clear, rehearsed emergency plan is crucial for mitigating the consequences of accidental

exposure or release.

First-Aid Measures

Immediate action is required in case of any exposure. Show the Safety Data Sheet to the

attending medical professional[1][6].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention[1][6][7].

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower for at least 15 minutes. Seek immediate medical attention[1][6][7].

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Do not use mouth-to-mouth resuscitation. Seek
immediate medical attention[1][6][7].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a physician or poison
control center immediately[1][6][7]. Use of gastric lavage or emesis is contraindicated due to
the risk of perforation[1][6].
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Workflow for Exposure Response.

Emergency Response Workflow

Immediate Actions

INGESTION:
Rinse mouth,
DO NOT induce vomiting \

/V

INHALATION:
Move to fresh air,

- +| provide artificial respiration if needed M| :
Identify Exposure Route I:‘ Seek IMMEDIATE
(Skin/Eye/Inhalation/Ingestion) Medical Attention Medical Personnel
| EYE: L —]
Rinse 15+ min,

remove contacts

\ SKIN: /

Remove clothing,
rinse 15+ min

Click to download full resolution via product page

Caption: Workflow for Exposure Response.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, carbon dioxide (CO2),
or dry chemical[10][12].

o Specific Hazards: The substance is a combustible liquid and can form explosive air/vapor
mixtures[1][6]. Containers may explode when heated[6]. Thermal decomposition can release
irritating gases and vapors, including carbon monoxide, carbon dioxide, and silicon dioxide[1]

[6].

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1584538?utm_src=pdf-body-img
https://www.gelest.com/wp-content/uploads/product_msds/SID4076.0-msds.pdf
https://www.sds-create.pl/en/%F0%9F%94%8D-section-5-of-the-safety-data-sheet-%E2%80%93-firefighting-measures
https://www.fishersci.pt/store/msds?partNumber=10461304&productDescription%3D25GR+Diacetoxydimethylsilane%2C+95%25&countryCode=PT&language=en
https://www.fishersci.com/store/msds?partNumber=AC434011000&productDescription=DIACETOXYDIMETHYLSILANE%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC434011000&productDescription=DIACETOXYDIMETHYLSILANE%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.pt/store/msds?partNumber=10461304&productDescription%3D25GR+Diacetoxydimethylsilane%2C+95%25&countryCode=PT&language=en
https://www.fishersci.com/store/msds?partNumber=AC434011000&productDescription=DIACETOXYDIMETHYLSILANE%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Protective Equipment for Firefighters: Firefighters must wear self-contained breathing
apparatus (SCBA) and full protective gear to prevent contact with skin and eyes and to avoid
inhaling hazardous combustion products[6][12].

Accidental Release Measures

e Personal Precautions: Evacuate personnel to safe areas. Remove all sources of ignition.
Wear full personal protective equipment as described in Section 3.2[1][6].

e Environmental Precautions: Prevent the substance from entering drains or public waters[10].

o Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,
silica gel, acid binder). Collect the material in a suitable, closed container for disposal. Use
spark-proof tools and explosion-proof equipment during cleanup[1][6].

Conclusion

Diacetoxydimethylsilane is an invaluable reagent in both industrial and research settings.
However, its significant corrosive and combustible properties demand a high level of respect
and caution. By implementing robust engineering controls, adhering to strict safe handling
protocols, using appropriate personal protective equipment, and being prepared for
emergencies, researchers can mitigate the risks and handle this chemical with confidence and
safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.pt [fishersci.pt]

2. innospk.com [innospk.com]

3. Diacetoxydimethylsilane | C6H1204Si | CID 75130 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Diacetoxydimethylsilane | 2182-66-3 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC434011000&productDescription=DIACETOXYDIMETHYLSILANE%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sds-create.pl/en/%F0%9F%94%8D-section-5-of-the-safety-data-sheet-%E2%80%93-firefighting-measures
https://www.fishersci.pt/store/msds?partNumber=10461304&productDescription%3D25GR+Diacetoxydimethylsilane%2C+95%25&countryCode=PT&language=en
https://www.fishersci.com/store/msds?partNumber=AC434011000&productDescription=DIACETOXYDIMETHYLSILANE%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SID4076.0-msds.pdf
https://www.fishersci.pt/store/msds?partNumber=10461304&productDescription%3D25GR+Diacetoxydimethylsilane%2C+95%25&countryCode=PT&language=en
https://www.fishersci.com/store/msds?partNumber=AC434011000&productDescription=DIACETOXYDIMETHYLSILANE%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1584538?utm_src=pdf-body
https://www.benchchem.com/product/b1584538?utm_src=pdf-custom-synthesis
https://www.fishersci.pt/store/msds?partNumber=10461304&productDescription%3D25GR+Diacetoxydimethylsilane%2C+95%25&countryCode=PT&language=en
https://innospk.com/en/?news/BVT-diacetoxydimethylsilane-a-versatile-chemical-compound
https://pubchem.ncbi.nlm.nih.gov/compound/Diacetoxydimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Diacetoxydimethylsilane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3200054.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 5. chemimpex.com [chemimpex.com]

e 6. fishersci.com [fishersci.com]

e 7. tcichemicals.com [tcichemicals.com]

» 8. Diacetoxydimethylsilane, 10G | Labscoop [labscoop.com]

» 9. Diacetoxydimethylsilane 98 2182-66-3 [sigmaaldrich.com]

e 10. gelest.com [gelest.com]

e 11. benchchem.com [benchchem.com]

e 12. SDS Section 5 — Firefighting Measures | Safety Data Sheet Preparation [sds-create.pl]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Diacetoxydimethylsilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584538#diacetoxydimethylsilane-safety-data-sheet-
sds-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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